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Compound of Interest

Compound Name:
Methyl 2-amino-5-methylthiazole-

4-carboxylate

Cat. No.: B1299437 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Topic: An In-depth Analysis of the Solubility of Methyl 2-amino-5-methylthiazole-4-
carboxylate

This technical guide provides a comprehensive overview of the solubility and relevant

physicochemical properties of Methyl 2-amino-5-methylthiazole-4-carboxylate, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited

availability of direct experimental solubility data in public literature, this guide focuses on

established methodologies for its determination and the broader context of its potential

biological significance.

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for Methyl 2-amino-5-
methylthiazole-4-carboxylate in various solvents remains largely unpublished. To facilitate

future research and provide a template for data presentation, the following table is provided for

researchers to populate with experimentally determined values.
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Solvent
Temperatur
e (°C)

Solubility
(mg/mL)

Solubility
(mol/L)

Method of
Determinati
on

Reference

Water 25

e.g., Shake-

Flask with

HPLC

(To be

determined)

Ethanol 25

e.g., Shake-

Flask with

HPLC

(To be

determined)

Methanol 25

e.g., Shake-

Flask with

HPLC

(To be

determined)

DMSO 25

e.g., Shake-

Flask with

HPLC

(To be

determined)

Acetonitrile 25

e.g., Shake-

Flask with

HPLC

(To be

determined)

Phosphate-

Buffered

Saline (pH

7.4)

25

e.g., Shake-

Flask with

HPLC

(To be

determined)

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for drug development. The following are detailed,

standardized protocols that can be employed to quantify the solubility of Methyl 2-amino-5-
methylthiazole-4-carboxylate.

Equilibrium Solubility Determination via Shake-Flask
Method
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The shake-flask method is the gold standard for determining thermodynamic (equilibrium)

solubility. It involves saturating a solvent with the compound and then measuring the

concentration of the dissolved substance.

Materials:

Methyl 2-amino-5-methylthiazole-4-carboxylate (solid powder)

Selected solvents (e.g., water, ethanol, DMSO, PBS at pH 7.4)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

Procedure:

Preparation: Add an excess amount of Methyl 2-amino-5-methylthiazole-4-carboxylate to

a vial. An excess is confirmed by the presence of undissolved solid after the equilibration

period.

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Seal the vials and place them in an orbital shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient duration (typically 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the

undissolved solid settle. Centrifuge the samples to further separate the solid from the

supernatant.
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Sample Collection: Carefully withdraw an aliquot of the supernatant. To remove any

remaining microparticles, filter the aliquot using a syringe filter chemically compatible with

the solvent.

Dilution: Dilute the filtered, saturated solution with the appropriate solvent to a concentration

within the linear range of the analytical method (HPLC or UV-Vis).

Quantification: Analyze the concentration of the diluted sample using a validated HPLC or

UV-Vis spectrophotometry method.

Analytical Quantification: HPLC Method
HPLC is a precise method for determining the concentration of a compound in a solution.

Instrumentation and Conditions (Example):

HPLC System: Agilent 1100 series or equivalent with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A suitable mixture of acetonitrile and water (with or without a modifier like

formic acid or trifluoroacetic acid, depending on the compound's properties). The exact ratio

should be optimized to achieve good peak shape and retention time.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection Wavelength: Determined by measuring the UV absorbance spectrum of Methyl 2-
amino-5-methylthiazole-4-carboxylate to find the wavelength of maximum absorbance

(λmax).

Column Temperature: 25 °C.

Procedure:

Standard Preparation: Prepare a series of standard solutions of Methyl 2-amino-5-
methylthiazole-4-carboxylate of known concentrations in the chosen solvent.
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Calibration Curve: Inject the standard solutions into the HPLC system and record the peak

areas. Plot a calibration curve of peak area versus concentration.

Sample Analysis: Inject the diluted, saturated sample solution and record its peak area.

Concentration Calculation: Use the calibration curve to determine the concentration of the

diluted sample. Multiply this value by the dilution factor to obtain the solubility of the

compound in the original saturated solution.

Analytical Quantification: UV-Vis Spectrophotometry
For compounds with a strong chromophore, UV-Vis spectrophotometry offers a simpler and

faster method for concentration determination.

Procedure:

Determine λmax: Scan a dilute solution of Methyl 2-amino-5-methylthiazole-4-carboxylate
across the UV-Vis spectrum (e.g., 200-400 nm) to identify the wavelength of maximum

absorbance (λmax).

Standard Preparation: Prepare a series of standard solutions of known concentrations.

Calibration Curve: Measure the absorbance of each standard solution at λmax. Plot a

calibration curve of absorbance versus concentration (Beer-Lambert Law).

Sample Analysis: Measure the absorbance of the diluted, saturated sample solution at λmax.

Concentration Calculation: Use the calibration curve to determine the concentration of the

diluted sample. Multiply this value by the dilution factor to find the solubility.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for determining the equilibrium solubility

of Methyl 2-amino-5-methylthiazole-4-carboxylate.
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Workflow for Equilibrium Solubility Determination.
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Biological Context: 2-Aminothiazole Derivatives in Drug
Discovery
Methyl 2-amino-5-methylthiazole-4-carboxylate belongs to the 2-aminothiazole class of

compounds. This scaffold is recognized as a "privileged structure" in medicinal chemistry,

meaning it is a common motif in molecules that exhibit a wide range of biological activities.[1][2]

[3] Derivatives of 2-aminothiazole have been investigated for various therapeutic applications,

including as antimicrobial, anti-inflammatory, and anticancer agents.[4][5] For instance, some 2-

aminothiazole-4-carboxylate derivatives have shown activity against Mycobacterium

tuberculosis.[6]

The diagram below illustrates a simplified conceptual pathway for the progression of a 2-

aminothiazole derivative, such as the target compound, in an early-stage drug discovery

process.
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(e.g., Methyl 2-amino-5-

methylthiazole-4-carboxylate)
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Click to download full resolution via product page

Role of 2-Aminothiazoles in Drug Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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